Cas no 2228386-47-6 (4-(3-ethynylphenyl)-2-methylbutanoic acid)

• Product Name: 4-(3-ethynylphenyl)-2-methylbutanoic acid
• CAS No: 2228386-47-6
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 5965652
• PubChem ID: 165675171
• Update Time: 2025-10-30

4-(3-ethynylphenyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-ethynylphenyl)-2-methylbutanoic acid
• 2228386-47-6
• EN300-1768260

• Inchi： 1S/C13H14O2/c1-3-11-5-4-6-12(9-11)8-7-10(2)13(14)15/h1,4-6,9-10H,7-8H2,2H3,(H,14,15)
• InChI Key： LFRVTXLWJKXAGR-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC1C=CC=C(C#C)C=1)=O

Computed Properties

• Exact Mass: 202.099379685g/mol
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(3-ethynylphenyl)-2-methylbutanoic acid

Recent Advances in the Study of 4-(3-Ethynylphenyl)-2-methylbutanoic Acid (CAS: 2228386-47-6)

The compound 4-(3-ethynylphenyl)-2-methylbutanoic acid (CAS: 2228386-47-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its ethynylphenyl and methylbutanoic acid moieties, has been the subject of several studies aimed at elucidating its biological activity, pharmacokinetic properties, and synthetic pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 4-(3-ethynylphenyl)-2-methylbutanoic acid, with particular emphasis on improving its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions to achieve higher efficiency and reduced side products. This advancement is critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

In terms of biological activity, 4-(3-ethynylphenyl)-2-methylbutanoic acid has shown promising results as a modulator of inflammatory pathways. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that the compound exhibits potent inhibitory effects on key pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. These findings suggest its potential utility in the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Research published in Drug Metabolism and Disposition in 2024 revealed that 4-(3-ethynylphenyl)-2-methylbutanoic acid has favorable oral bioavailability and a relatively long half-life in rodent models. These properties make it a viable candidate for further development as an oral therapeutic agent.

Furthermore, computational modeling and molecular docking studies have provided insights into the compound's mechanism of action. A recent study in the Journal of Chemical Information and Modeling utilized molecular dynamics simulations to identify potential binding sites of 4-(3-ethynylphenyl)-2-methylbutanoic acid on target proteins involved in inflammation and immune response. These findings could guide the design of more potent derivatives with enhanced selectivity and efficacy.

Despite these promising developments, challenges remain in the clinical translation of 4-(3-ethynylphenyl)-2-methylbutanoic acid. Issues such as potential off-target effects and long-term toxicity need to be addressed through rigorous preclinical testing. Ongoing research is also exploring the compound's potential in combination therapies, where it may synergize with existing drugs to improve therapeutic outcomes.

In conclusion, 4-(3-ethynylphenyl)-2-methylbutanoic acid (CAS: 2228386-47-6) represents a promising candidate for the development of novel anti-inflammatory therapeutics. Recent advances in its synthesis, biological evaluation, and pharmacokinetic profiling have laid a solid foundation for future research. Continued efforts to optimize its properties and explore its therapeutic potential will be crucial in advancing this compound toward clinical applications.